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Compound of Interest

Compound Name: Apiezon N

Cat. No.: B1172494 Get Quote

Apiezon N is a silicone-free, hydrocarbon-based grease renowned for its exceptional

performance in cryogenic applications and its utility as a high-vacuum sealant at ambient

temperatures. This guide provides an in-depth overview of its core properties and

specifications, tailored for professionals in research, scientific, and drug development fields. Its

unique formulation offers a combination of excellent thermal conductivity at low temperatures,

low vapor pressure, and a tenacious, rubbery consistency that provides cushioning to fragile

components.

Core Properties and Specifications
Apiezon N grease is distinguished by its suitability for use over a wide temperature range,

particularly at cryogenic levels where it maintains its integrity without cracking or crazing.[1][2]

Its hydrocarbon base ensures it is free from silicones, preventing the common issues of creep

and contamination of sensitive experiments and samples.[3][4]

Quantitative Data Summary
The key physical, thermal, electrical, and vacuum properties of Apiezon N grease are

summarized in the tables below for easy reference and comparison.

Table 1: Thermal and Mechanical Properties
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Property Value Test Method/Conditions

Typical Working Temperature

Range

-269°C to +30°C (-452°F to

+86°F)[5][6]
-

Melting Point (Dropping Point)
42°C to 52°C (108°F to 126°F)

[3][7]
ASTM D566

Thermal Conductivity 0.194 W/m°C @ 20°C[3][7] -

0.095 W/m°C @ -269°C[7] -

Coefficient of Thermal

Expansion

0.00072 per °C (over 20°C -

30°C)[3][8]
-

Specific Gravity 0.911 @ 20°C[3] -

Lubricity (4 Ball Test) 150 kg[3][8] ASTM D2596

Table 2: Electrical Properties

Property Value

Volume Resistivity 2.0 x 10¹⁶ Ω cm[3][8]

Permittivity 2.3[3][8]

Loss Tangent <0.0001[3][8]

Surface Breakdown at Flash Over 27 kV[3][8]

Electric Strength 820 V/mil[3][8]

Table 3: Vacuum Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://apiezon.com/products/vacuum-grease-vapour-pressure-graphs/
https://apiezon.com/products/vacuum-greases/apiezon-n-grease/
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://www.cmr-direct.com/shop/02-39-014-cmr-apiezonn25g-507/document/52
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://www.cmr-direct.com/shop/02-39-014-cmr-apiezonn25g-507/document/52
https://www.cmr-direct.com/shop/02-39-014-cmr-apiezonn25g-507/document/52
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://proscitech.com.au/products/apiezon-n-vacuum-grease
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://proscitech.com.au/products/apiezon-n-vacuum-grease
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://proscitech.com.au/products/apiezon-n-vacuum-grease
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://proscitech.com.au/products/apiezon-n-vacuum-grease
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://proscitech.com.au/products/apiezon-n-vacuum-grease
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://proscitech.com.au/products/apiezon-n-vacuum-grease
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://proscitech.com.au/products/apiezon-n-vacuum-grease
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Test Method/Conditions

Vapor Pressure 6 x 10⁻¹⁰ Torr @ 20°C[3][6] -

Outgassing Characteristics ASTM E595

   Total Mass Loss (TML) <1%[3][7] 125°C in vacuum

   Collected Volatile

Condensable Materials

(CVCM)

<0.1%[3][7] 25°C collector

Chemical Compatibility and Material Interactions
Apiezon N grease, being a hydrocarbon-based product, exhibits compatibility with a range of

materials, but also has notable incompatibilities.

Table 4: Chemical Compatibility

Compatible Materials Incompatible Materials Solvents for Removal

Viton
EPDM (ethylene propylene

diene M-class rubber)

Aromatic hydrocarbons

(Toluene, Xylene)

Nitrile (>30% nitrile content)
EPR (ethylene propylene

rubber)

Limonene (environmentally

friendly option)

Nylon Butyl rubber Chlorinated solvents

Polyurethane PVC seals
Warm soapy water (for

residues)[3]

Polyethylene

Polypropylene

Silicone

Note: Apiezon N grease is not soluble in alcohols (e.g., ethanol, IPA) or ketones (e.g., acetone,

MEK).[3]
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Key Applications and Use Cases
The unique properties of Apiezon N grease lend it to a variety of specialized applications in

scientific and research settings.

Cryogenic Applications Ambient Temperature Applications

Key Properties

Cryogenic Vacuum SealThermal Coupling MediumSensor Mounting Sample Mounting High Vacuum Sealant Vibration Damping/CushioningGeneral Laboratory Lubricant

Low Vapor PressureHigh Thermal ConductivityCraze-Free Performance Tenacious ConsistencySilicone-Free

Start Pre-condition Sample:
24h @ 25°C, 50% RH

Initial Weighing:
Sample (Wi) & Collector Plate (Wc_i)

Vacuum Exposure:
24h @ 125°C, <5x10⁻⁵ torr

Final Weighing:
Sample (Wf) & Collector Plate (Wc_f)

Post-condition Sample:
24h @ 25°C, 50% RH Weigh for WVR (Wwvr) Calculate TML, CVCM, WVR End
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Start

Fill Grease Cup with Sample

Assemble Apparatus:
Cup in Test Tube, Thermometers in Place

Heat Oil Bath at a Prescribed Rate

Observe for First Drop of Material

Record Grease and Bath Temperatures

Calculate Dropping Point (Average of Temperatures)

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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